Cas no 10479-79-5 ((3As,7As)-Octahydro-2-benzofuran)

• Product Name: (3As,7As)-Octahydro-2-benzofuran
• CAS No: 10479-79-5
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1146016
• PubChem ID: 22213854
• Update Time: 2025-07-23

(3As,7As)-Octahydro-2-benzofuran Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, octahydro-, trans-
• (3As,7As)-Octahydro-2-benzofuran
• SCHEMBL20748211
• (3aS,7aS)-octahydroisobenzofuran
• A936669
• 10479-79-5
• trans-8-Oxabicyclo[4.3.0]nonan

• Inchi： 1S/C8H14O/c1-2-4-8-6-9-5-7(8)3-1/h7-8H,1-6H2/t7-,8-/m1/s1
• InChI Key： HGQBCKVFVUCIML-HTQZYQBOSA-N
• SMILES： O1C[C@H]2CCCC[C@@H]2C1

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans

Additional information on (3As,7As)-Octahydro-2-benzofuran

Exploring the Unique Properties and Applications of (3As,7As)-Octahydro-2-benzofuran (CAS No. 10479-79-5)

The chemical compound (3As,7As)-Octahydro-2-benzofuran (CAS No. 10479-79-5) is a fascinating molecule with a unique structure and diverse applications in various industries. This bicyclic ether, characterized by its saturated benzofuran backbone, has garnered significant attention from researchers and manufacturers alike. Its stereochemistry, denoted by the (3As,7As) configuration, plays a crucial role in its physical and chemical properties, making it a valuable building block in organic synthesis and material science.

One of the most intriguing aspects of (3As,7As)-Octahydro-2-benzofuran is its potential in green chemistry applications. As sustainability becomes a top priority across industries, researchers are exploring how this compound can contribute to eco-friendly processes. Its stability and compatibility with various solvents make it a candidate for use in biodegradable materials and renewable energy applications. Recent studies have investigated its role in catalysis and as a precursor for bio-based polymers, aligning with the global shift toward more sustainable chemical practices.

The pharmaceutical industry has shown particular interest in 10479-79-5 due to its structural similarity to various bioactive molecules. While not a drug itself, this compound serves as an important intermediate in the synthesis of more complex molecules. Its rigid, yet flexible, bicyclic structure makes it an excellent scaffold for drug design, particularly in the development of central nervous system (CNS) targeting compounds. Researchers are actively exploring its potential in creating novel therapeutic agents, though any medical applications would require extensive clinical testing and regulatory approval.

From a technical perspective, (3As,7As)-Octahydro-2-benzofuran exhibits several interesting physical properties. It typically appears as a colorless to pale yellow liquid with a characteristic odor. The compound demonstrates good stability under normal conditions but may require special handling to prevent decomposition at elevated temperatures. Its boiling point, melting point, and solubility characteristics make it particularly useful in various formulation applications, especially where controlled release or specific dissolution properties are required.

The synthesis of CAS No. 10479-79-5 involves several sophisticated organic chemistry techniques. Modern approaches often employ asymmetric synthesis methods to achieve the desired stereochemistry at the 3a and 7a positions. Recent advancements in catalytic hydrogenation and stereoselective reactions have improved the efficiency of producing this compound, making it more accessible for research and industrial applications. These synthetic improvements have also reduced the environmental impact of its production, addressing growing concerns about chemical manufacturing sustainability.

Analytical characterization of (3As,7As)-Octahydro-2-benzofuran typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and chromatographic methods. The compound's purity and stereochemical integrity are critical parameters that determine its suitability for various applications. Advanced analytical methods have become increasingly important as researchers seek to understand the subtle differences between stereoisomers and their respective properties.

In the field of materials science, 10479-79-5 has shown promise as a precursor for specialty polymers and resins. Its ability to form stable linkages with other molecules makes it valuable in creating high-performance materials with unique thermal and mechanical properties. Some studies have explored its use in composite materials and coatings, where its structural characteristics can impart desirable qualities to the final product.

The commercial availability of (3As,7As)-Octahydro-2-benzofuran has increased in recent years as demand grows across multiple sectors. Suppliers typically offer the compound in various purity grades, from technical grade for industrial applications to high-purity versions for research purposes. Proper storage conditions and handling procedures are essential to maintain its quality and stability over time.

Looking to the future, research into CAS No. 10479-79-5 continues to uncover new potential applications. Areas of particular interest include its use in advanced battery technologies, where its electrochemical properties may prove valuable, and in smart materials that respond to environmental stimuli. As analytical techniques become more sophisticated, scientists expect to gain deeper insights into the compound's behavior at the molecular level, potentially opening doors to even more innovative uses.

For researchers and industry professionals seeking information about (3As,7As)-Octahydro-2-benzofuran, it's important to consult up-to-date scientific literature and reliable suppliers. The compound's unique characteristics make it a valuable tool in numerous applications, from basic research to industrial processes. As with any chemical substance, proper understanding of its properties and appropriate safety measures are essential for successful utilization.